Receptor tyrosine-protein kinase erbB-2 (63-71)

• sequence: TYLPTNASL
• source: Homo sapiens (human)
• Synonym: Receptor tyrosine-protein kinase erbB-2 (63-71)

Description

Receptor tyrosine-protein kinase erbB-2

Scientific Research Applications

• Cancer Biology and Therapy : ERBB receptors, including ERBB2, are crucial in human cancer. Their expression or activation alters in many epithelial tumors, affecting tumor etiology and progression. ERBB inhibitors are used clinically, highlighting the significance of these receptors as therapeutic targets (Hynes & Lane, 2005).

• Signal Transduction and Malignant Transformation : ERBB receptors play pivotal roles in integrating external stimuli with internal signal transduction pathways, contributing to cell response. Deregulated expression of ERBB receptors, particularly ERBB1 and ERBB2, is linked to malignant transformation during tumor development (Olayioye et al., 2000).

• Nuclear Localization and Cell Signaling : After ligand binding or protein kinase C activation, ERBB-4, closely related to ERBB-2, undergoes cleavage releasing the intracellular domain for nuclear translocation. This process is integral to receptor tyrosine kinase-mediated signaling (Ni et al., 2001).

• Roles in Non-Cancer Diseases : Beyond cancer, ERBB receptors are involved in diseases like schizophrenia, chronic renal disease, hypertension, and even in the cellular entry of infectious pathogens (Linggi & Carpenter, 2006).

• Mechanisms in Receptor Dimerization and Tyrosine Kinase Activation : Understanding the molecular mechanisms underlying ligand-induced receptor dimerization and tyrosine kinase activation of ERBB receptors provides insights into the robust signaling and evolvability of these receptors (Bublil & Yarden, 2007).

• Therapeutic Inhibition and Resistance Mechanisms : The study of ERBB2 in cancer therapy focuses not only on the development of inhibitors but also on understanding mechanisms contributing to resistance against targeted therapies (Hynes & Macdonald, 2009).

• Role in Myocardium : ErbB receptors and their ligands play significant roles in the myocardium, affecting processes like cell growth, differentiation, and survival. Their dysregulation contributes to certain malignancies and therapeutic side effects in cancer treatments (Fuller et al., 2008).